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Compound of Interest

Compound Name: Cirtuvivint

Cat. No.: B3325501

This guide provides essential safety, handling, and disposal procedures for the investigational
drug Cirtuvivint (also known as SM08502). Cirtuvivint is a potent, orally active, small-
molecule inhibitor of CDC-like kinases (CLK) and dual-specificity tyrosine-regulated kinases
(DYRK) used in cancer research.[1][2][3][4] As an investigational compound with potential
cytotoxic, mutagenic, or teratogenic effects, all handling must be performed with strict
adherence to the following protocols to minimize exposure and ensure a safe laboratory
environment.[5][6]

Hazard Identification and Risk Assessment

Cirtuvivint is an anti-cancer agent designed to inhibit cell growth and division.[1][7][8] While a
comprehensive safety profile is still under investigation, compounds of this class should be
handled as potentially hazardous. A site-specific risk assessment must be performed before
any work begins.[9][10]

Potential Hazards:

Cytotoxicity: Toxic to living cells.

Mutagenicity: May cause genetic mutations.

Teratogenicity: May cause defects in a developing fetus or embryo.

Route of Exposure: Inhalation of powder, skin absorption, ingestion, and eye contact.[11]
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Compound Properties and Storage

All quantitative data for Cirtuvivint relevant to laboratory handling and storage are summarized

below.
Property Data Source
Synonyms SM08502 [2]
Molecular Formula C24H25N70
Molecular Weight 427.50 g/mol
Appearance Solid Powder [5]
Solubility Soluble in DMSO (= 100

mg/mL)

Short-Term Storage

Dry, dark, and at O - 4°C (days

to weeks)

Long-Term Storage

-20°C for up to 6 months;
-80°C for up to 1 year (sealed,

away from moisture and light)

[2]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical. Stable for

several weeks during shipping.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary control measure to prevent exposure.[12] PPE must

be worn at all times when handling Cirtuvivint in any form.

Summary of Required PPE

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.benchchem.com/product/b3325501?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://apps.worcsacute.nhs.uk/KeyDocumentPortal/Home/DownloadFile/4375
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.benchchem.com/product/b3325501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

EyelFace Respiratory
Task Gloves Gown . .
Protection Protection
Disposable,
Double-gloved, ) NIOSH-approved
) ) solid-front, back- ) )
Handling Solid chemotherapy- ] Full-face shield N95 respirator
o closing, low- o
Compound rated nitrile - or safety (required if
permeability )
(Powder) (ASTM D6978). o ] goggles.[8][12] outside a BSC).
fabric with knit
[3][8] [12]
cuffs.[8][9]
Disposable, o
) Double-gloved, ) Not required if
Handling solid-front, back- _ o
chemotherapy- ) Full-face shield handled within a
Concentrated . closing, low- N _
) rated nitrile N or safety certified chemical
Solutions (>1 permeability
(ASTM D6978). o ) goggles.[8][12] fume hood or
mM) fabric with knit
[3][8] BSC.
cuffs.[8][9]
Handling Dilute ) )
] Single pair of Standard lab Safety glasses )
Solutions (<1 . T ) Not required.
nitrile gloves. coat. with side shields.
mM)
Disposable,
Double-gloved, )
solid-front, back- )
chemotherapy- ] Full-face shield
) o closing, low- NIOSH-approved
Spill Cleanup rated nitrile . and safety .
permeability N95 respirator.
(ASTM D6978). o ] goggles.[8]
fabric with knit
[3]
cuffs.[8]
Disposable,

Waste Disposal

Double-gloved,
chemotherapy-

rated nitrile

(ASTM D6978).

[3]

solid-front, back-
closing, low-
permeability
fabric with knit
cuffs.[8]

Safety glasses

with side shields.

Not required.

Operational Plan: Handling and Experimental

Protocols
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All work with Cirtuvivint powder or concentrated solutions must be conducted within a
designated area, such as a certified Class Il Biological Safety Cabinet (BSC) or a chemical
fume hood, to control exposure.[11]

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.

» Don appropriate PPE (minimum of a lab coat, safety glasses, and one pair of nitrile gloves)
for handling the external packaging.

e Log the compound into the chemical inventory.

o Store the container in a designated, clearly labeled, and secure location at the
recommended temperature.[2][13]

Experimental Protocol: Preparation of a 10 mM DMSO
Stock Solution

This protocol details the steps to safely prepare a stock solution from solid Cirtuvivint.
e Preparation:

o Designate a work area within a Class Il BSC or chemical fume hood. Cover the work
surface with a disposable, absorbent plastic-backed pad.[1]

o Assemble all necessary materials: Cirtuvivint powder, anhydrous DMSO, sterile
microcentrifuge tubes, and calibrated pipettes.

o Don the required PPE for handling solid compounds.
» Weighing the Compound:

o Allow the Cirtuvivint container to equilibrate to room temperature before opening to
prevent condensation.

o Carefully weigh the desired amount of Cirtuvivint powder directly into a tared
microcentrifuge tube inside the BSC. Avoid creating dust.
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o Close the primary container immediately after weighing.

e Solubilization:

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the Cirtuvivint powder.

o Cap the tube securely and vortex gently until the solid is completely dissolved. Visually
inspect for any remaining particulate matter.

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, clearly labeled cryovials for single-use to avoid
repeated freeze-thaw cycles.

o Label each aliquot with the compound name, concentration, solvent, date, and user
initials.

o Store the aliquots at -20°C or -80°C in a designated freezer box.[2]

e Post-Procedure Cleanup:

[¢]

Wipe down all surfaces inside the BSC with an appropriate cleaning agent (e.g., 70%
ethanol).

o Dispose of all contaminated materials (pipette tips, microcentrifuge tubes, absorbent pads,
outer gloves) as cytotoxic solid waste.[3]

o Remove PPE in the correct order and dispose of it as cytotoxic waste.

o Wash hands thoroughly with soap and water.
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Caption: Workflow for preparing Cirtuvivint stock solution.
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Spill Management

Immediate and effective management of any spill is critical to minimize contamination and
health risks.[2] All labs must have a cytotoxic spill kit readily available.

e Small Spill (<5 mL or 5 g):
o Alert personnel in the immediate area.
o Don full PPE, including an N95 respirator.
o Contain the spill using absorbent pads from the spill kit.
o If a powder, gently cover with damp absorbent pads to avoid aerosolization.

o Clean the area from the outer edge inward with a suitable decontaminating agent, followed
by water.

o Place all cleanup materials into a designated cytotoxic waste container.[2]
e Large Spill (>5 mL or 5 g):

o Evacuate the area immediately and restrict access.

o Alert the laboratory supervisor and institutional safety officer.

o Only personnel trained in hazardous spill response should perform the cleanup.
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Caption: Decision-making workflow for Cirtuvivint spill response.
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Disposal Plan

All items contaminated with Cirtuvivint are considered cytotoxic waste and must be disposed
of via incineration.[7][14] Waste must be segregated at the point of generation. Do not dispose
of any Cirtuvivint waste in regular trash or down the drain.[1][14]

e Solid Waste:

o Includes gloves, gowns, absorbent pads, and any contaminated labware (e.g., tubes,
pipette tips).

o Place in arigid, leak-proof container lined with a thick plastic bag, clearly labeled with the
"Cytotoxic Waste" symbol.[2][4] These containers are often purple or yellow.

e Sharps Waste:
o Includes needles, syringes, and contaminated glass.

o Place directly into a designated cytotoxic sharps container that is puncture-resistant and
leak-proof, and labeled appropriately.[2]

e Liquid Waste:

o

Includes unused stock solutions or contaminated media.

o

Collect in a sealed, leak-proof, and shatter-resistant container.

[¢]

Label clearly as "Cytotoxic Liquid Waste" with the full chemical name.

o

Arrange for disposal through the institution's hazardous waste management program.
Liguid cytotoxic waste must not be discharged into the sewerage system.[1][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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